Cas no 680193-50-4 (hexahydro-1H-Pyrrolo[1,2-a]azepine-1,5(6H)-dione)

• Product Name: hexahydro-1H-Pyrrolo[1,2-a]azepine-1,5(6H)-dione
• CAS No: 680193-50-4
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 1017899
• Update Time: 2024-03-05

hexahydro-1H-Pyrrolo[1,2-a]azepine-1,5(6H)-dione Chemical and Physical Properties

Names and Identifiers

• hexahydro-1H-Pyrrolo[1,2-a]azepine-1,5(6H)-dione
• 1H-Pyrrolo[1,2-a]azepine-1,5(6H)-dione,hexahydro-(9CI)
• 1H-Pyrrolo[1,2-a]azepine-1,5(6H)-dione, hexahydro-

• Inchi： 1S/C9H13NO2/c11-8-5-6-10-7(8)3-1-2-4-9(10)12/h7H,1-6H2
• InChI Key： JXJBACXAVMULCN-UHFFFAOYSA-N
• SMILES： N12CCC(=O)C1CCCCC2=O

Computed Properties

• Exact Mass: 167.095
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4A^2